Cas no 54197-00-1 (1H-Inden-1-one,6,7-dichloro-2,3-dihydro-5-hydroxy-2-methyl-2-(1-methylethyl)-)

• Product Name: 1H-Inden-1-one,6,7-dichloro-2,3-dihydro-5-hydroxy-2-methyl-2-(1-methylethyl)-
• CAS No: 54197-00-1
• MF: C₁₃H₁₄Cl₂O₂
• MW: 273.155062198639
• CID: 1587984
• Update Time: 2024-09-12

1H-Inden-1-one,6,7-dichloro-2,3-dihydro-5-hydroxy-2-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,6,7-dichloro-2,3-dihydro-5-hydroxy-2-methyl-2-(1-methylethyl)-
• 1H-Inden-1-one, 6,7-dichloro-2,3-dihydro-5-hydroxy-2-methyl-2-(1-methylethyl)-

• Inchi： 1S/C13H14Cl2O2/c1-6(2)13(3)5-7-4-8(16)10(14)11(15)9(7)12(13)17/h4,6,16H,5H2,1-3H3
• InChI Key： OPFJCVOMXOISKP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(O)C(Cl)=C2Cl)CC1(C)C(C)C

Computed Properties

• Exact Mass: 272.03722

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Melting Point: 215 °C
• Boiling Point: 402.9±45.0 °C(Predicted)
• PSA: 37.3
• pka: 5.74±0.40(Predicted)